Cas no 680569-83-9 (6-Chloro-1-methyl-1H-indole-2-carboxylic acid)

6-Chloro-1-methyl-1H-indole-2-carboxylic acid is a versatile indole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its chlorinated and methyl-substituted indole core provides a reactive scaffold for further functionalization, making it valuable in the development of bioactive compounds. The carboxylic acid moiety enhances its utility in coupling reactions, enabling the formation of amides, esters, and other derivatives. This compound exhibits high purity and stability, ensuring consistent performance in synthetic applications. Its structural features are particularly relevant in medicinal chemistry for designing inhibitors, ligands, and other pharmacologically active molecules. Suitable for controlled reactions, it is commonly employed in small-scale and industrial research settings.

6-Chloro-1-methyl-1H-indole-2-carboxylic acid structure

680569-83-9 structure

Product Name:6-Chloro-1-methyl-1H-indole-2-carboxylic acid

CAS No:680569-83-9

MF:C₁₀H₈ClNO₂

MW:209.629021644592

MDL:MFCD07364724

CID:1087896

PubChem ID:329776894

Update Time:2025-06-09

6-Chloro-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-1-methyl-1H-indole-2-carboxylic acid
- 1H-indole-2-carboxylic acid, 6-chloro-1-methyl-
- 6-chloro-1-methylindole-2-carboxylic acid
- CS-0312682
- 680569-83-9
- 6-Chloro-1-methyl-1H-indole-2-carboxylic acid, AldrichCPR
- MFCD07364724
- 6-chloro-1-methyl-1H-indole-2-carboxylicacid
- RS-0330
- SCHEMBL2828847
- DTXSID00406467
- AKOS004119708
- ALBB-022902
- 6-chloro-1-methyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
- STK513743
- DB-196978
- MDL： MFCD07364724
- Inchi： 1S/C10H8ClNO2/c1-12-8-5-7(11)3-2-6(8)4-9(12)10(13)14/h2-5H,1H3,(H,13,14)
- InChI Key： BMHTUBVXMTYFAS-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C=C(C(=O)O)N(C)C=2C=1

Computed Properties

Exact Mass: 209.02444
Monoisotopic Mass: 209.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 42.2Å²

Experimental Properties

PSA: 42.23

6-Chloro-1-methyl-1H-indole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Chloro-1-methyl-1H-indole-2-carboxylic acid Pricemore >>

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